Cas no 400073-74-7 (2-Thiophenecarboxylic acid, 3-[(diethylamino)sulfonyl]-)

• Product Name: 2-Thiophenecarboxylic acid, 3-[(diethylamino)sulfonyl]-
• CAS No: 400073-74-7
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• CID: 3966010
• Update Time: 2025-03-27

2-Thiophenecarboxylic acid, 3-[(diethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(diethylamino)sulfonyl]-

• Inchi： 1S/C9H13NO4S2/c1-3-10(4-2)16(13,14)7-5-6-15-8(7)9(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： YGXZNMUFTJSNCI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1S(N(CC)CC)(=O)=O

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 430.7±55.0 °C(Predicted)
• pka: 2.86±0.10(Predicted)